5-Hydroxypyridine-2-sulfonyl fluoride

• IUPAC Name: 5-hydroxypyridine-2-sulfonyl fluoride
• InChI: InChI=1S/C5H4FNO3S/c6-11(9,10)5-2-1-4(8)3-7-5/h1-3,8H
• InChI Key: AZIIEOZRFGVTEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1O)S(=O)(=O)F
• Molecular Formula: C5H4FNO3S
• Molecular Weight: 177.16 g/mol

Description

Synthesis Analysis

Sulfonyl fluorides have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science. Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides. Fluorosulfonylation of the corresponding fluorosulfonyl radical (FSO2˙) is more challenging and remains less well explored.

Molecular Structure Analysis

The molecular design principles of ionic liquids with a sulfonyl fluoride moiety have been studied. A combination of molecular design, synthesis, computational modeling, and X-ray crystallographic studies was employed to gain an in-depth understanding of their structure–property correlations.

Chemical Reactions Analysis

Sulfonyl fluorides have unique reactivity in organic synthesis and have wide applications in drug discovery, chemical biology, and materials science. The discerning reactivity of sulfur (VI) fluoride exchange (SuFEx) chemistry has enabled the context-specific labeling of protein binding sites by chemical probes that incorporate these versatile warheads.

Physical And Chemical Properties Analysis

Fluoropyridines have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent (s) in the aromatic ring. Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Scientific Research Applications

Organic Synthesis

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Chemical Biology

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Drug Discovery

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Materials Science

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Activation-Free General Labelling Tag

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Fragment Screening

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Safety and Hazards

The safety data sheet for 5-Fluoro-2-hydroxypyridine, a related compound, indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It is recommended to use only outdoors or in a well-ventilated area and to avoid breathing dust/fume/gas/mist/vapors/spray.

Future Directions

Sulfonyl fluorides have received considerable attention and continuous interest from the communities of synthetic chemistry and medicinal chemistry. The concept of Sulfur(VI) Fluoride Exchange (SuFEx) was pioneered by Sharpless and co-workers as the next generation of click chemistry in 2014. This has opened up new horizons for the synthesis of sulfonyl fluorides. Recent advances in photochemical and electrochemical strategies for the synthesis of sulfonyl fluorides have also been reported.